4-(4-(2-(Naphthalen-1-yloxy)ethyl)piperazin-1-yl)-5-phenylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-[4-(2-naphthalen-1-yloxyethyl)piperazin-1-yl]-5-phenylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C28H26N4OS/c1-2-7-22(8-3-1)24-19-34-28-26(24)27(29-20-30-28)32-15-13-31(14-16-32)17-18-33-25-12-6-10-21-9-4-5-11-23(21)25/h1-12,19-20H,13-18H2
• InChI Key: QRLQFWWGWUYGKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOC2=CC=CC3=CC=CC=C32)C4=C5C(=CSC5=NC=N4)C6=CC=CC=C6
• Molecular Formula: C28H26N4OS
• Molecular Weight: 466.6 g/mol

Description

4-(4-(2-(Naphthalen-1-yloxy)ethyl)piperazin-1-yl)-5-phenylthieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C28H26N4OS and its molecular weight is 466.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Modelling

• Synthesis and Anticonvulsant Activity: A study by Ghareb et al. (2017) involved the synthesis of novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro derivatives as potential anticonvulsant agents. These compounds, including naphthalen-2-yl 2-(substituted piperazin-1-yl) acetate, showed significant delay in the onset of convulsion and prolongation of survival time compared to phenobarbital, suggesting their potential in anticonvulsant therapies (Ghareb et al., 2017).

Pharmacological Properties

• Naphthylpiperazines and Tetralylpiperazines: Research by Červená et al. (1975) focused on the synthesis and pharmacological properties of naphthylpiperazines and tetralylpiperazines. These compounds, including naphthalene-2-sulfonic acid isopropyl-[3-(4-methyl-piperazin-1-yl)-phenyl]-amide, have shown potential as neurotropic and cardiovascular agents, as well as in treating Parkinson's disease and other conditions (Červená et al., 1975).

Neurological Research

• Microwave-assisted Synthesis for Nerve Growth Factor Potentiation: A 2010 study by Williams et al. evaluated the compound 4-chloro-N-(naphthalen-1-ylmethyl)-5-(3-(piperazin-1-yl)phenoxy)thiophene-2-sulfonamide (B-355252), synthesized using microwave-assisted methods. This compound was found to enhance nerve growth factor's ability to stimulate neurite outgrowths, suggesting its use in neurological research (Williams et al., 2010).

Chemical and Physical Properties

• Determination of Dissociation Constants: Bhesaniya and Baluja (2014) synthesized novel pyrimidine derivatives and studied their dissociation constants in different temperature conditions, providing valuable information about the chemical and physical properties of such compounds (Bhesaniya & Baluja, 2014).

Antimicrobial and Antifungal Activities

• Synthetic and Biological Studies: A study by Patel and Patel (2017) on ethyl-7-methyl-3-(naphthalen-2-yl)-5-phenyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives revealed their potential in vitro antibacterial and antifungal activities, indicating their usefulness in antimicrobial research (Patel & Patel, 2017).

Photocyclization and Fluorescence

• Synthesis of Polybenzoquinazolines: Wei et al. (2016) synthesized benzo[h]-naphth[1,2-f]quinazolines and benzo[h]-phenanthren[9,10-f]quinazoines, highlighting the importance of such compounds in fluorescence studies and photocyclization processes (Wei et al., 2016).

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . Current inhibitors of ENTs are mostly ENT1-selective .

Mode of Action

This compound interacts with its targets, the ENTs, by inhibiting their function . It is more selective to ENT2 than to ENT1 . The compound reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km) . This suggests that it is an irreversible and non-competitive inhibitor .

Biochemical Pathways

The compound affects the biochemical pathways involving nucleoside transport. ENTs are responsible for the transport of purine and pyrimidine nucleosides . By inhibiting ENTs, the compound disrupts these pathways, potentially affecting nucleotide synthesis and the regulation of adenosine function .

Pharmacokinetics

It is known that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ent1 and ent2 . This could potentially influence the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Result of Action

The result of the compound’s action is the inhibition of ENT1 and ENT2, leading to reduced uridine uptake . This could potentially disrupt nucleotide synthesis and the regulation of adenosine function .